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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B045756

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and procedures
for handling cyclohexanone in a research environment. Adherence to these guidelines is
critical for minimizing risks and ensuring a safe laboratory setting.

Understanding Cyclohexanone: Properties and
Hazards

Cyclohexanone is a colorless to pale yellow oily liquid with a characteristic peppermint-like or
acetone-like odor.[1][2] It is a versatile solvent and a key intermediate in the synthesis of
various compounds, notably in the production of nylon.[1] While indispensable in many

research applications, it presents several health and safety hazards that necessitate careful
handling.

Physicochemical Properties

A thorough understanding of cyclohexanone's physical and chemical properties is
fundamental to its safe handling.
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Property Value References
CAS Number 108-94-1 [3114]
Molecular Formula CeH100 [1]
Molecular Weight 98.15 g/mol [1]
Boiling Point 155-156 °C [1]
Melting Point -47 °Cto-31°C [1][5]
Flash Point 44 °C (111 °F) [5]1[6]
Autoignition Temperature 420 °C (788 °F) [51[6]
Lower Explosive Limit (LEL) 1.1% - 1.3% (v/Vv) [51[7]
Upper Explosive Limit (UEL) 9.4% (vIv) [51[7]
Vapor Density (Air=1) 3.4 [8]
Specific Gravity 0.947 g/cm3 at 20 °C [1]

Solubility in Water

Slightly soluble

[1]

Health Hazards

Cyclohexanone is classified as a hazardous substance with multiple routes of exposure,

including inhalation, skin contact, and ingestion.[5][9]

Acute Effects:

 Inhalation: Harmful if inhaled, it can cause irritation to the nose, throat, and respiratory

system, leading to coughing and wheezing.[10][11] High concentrations can result in

headaches, dizziness, drowsiness, and even unconsciousness.[2][10]

o Skin Contact: Harmful in contact with skin, causing irritation.[5][9] Prolonged or repeated

contact can lead to drying and cracking of the skin.[10] It can be absorbed through the skin.

[10]

e Eye Contact: Causes serious eye damage and irritation.[5][9]
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 Ingestion: Harmful if swallowed.[5][9]
Chronic Effects:
e Long-term exposure may lead to the development of cataracts.[10]

e There is evidence to suggest that cyclohexanone may cause damage to the liver and
kidneys.[10]

o While not classified as a human carcinogen, some studies have shown mutagenic effects in
mammalian somatic cells.[12]

Exposure Limits and Toxicity Data

Various regulatory bodies have established occupational exposure limits (OELS) to protect
laboratory personnel from the adverse effects of cyclohexanone.

Parameter Value Organization
Permissible Exposure Limit 50 ppm (200 mg/m3) - 8-hour

OSHA[4][10]
(PEL) TWA

Recommended Exposure Limit 25 ppm (100 mg/m?3) - 10-hour
NIOSH[4][10]

(REL) TWA
Threshold Limit Value (TLV) 20 ppm - 8-hour TWA ACGIH[10]
Short-Term Exposure Limit

50 ppm ACGIH[10]
(STEL)
Immediately Dangerous to Life

700 ppm NIOSHI[9]

or Health (IDLH)

Toxicity Data:
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Test Species Value

Oral LD50 Rat 1535 - 1620 mg/kg
Dermal LD50 Rabbit 948 mg/kg
Inhalation LC50 Rat 8000 mg/L (4 hours)

Safe Handling and Storage Protocols

A systematic approach to handling and storage is paramount to ensuring safety. The following
workflow outlines the critical steps for researchers.
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Workflow for Safe Handling of Cyclohexanone

Preparation

Conduct Risk Assessment

4

Review Safety Data Sheet (SDS)

4

Verify Engineering Controls (Fume Hood, Ventilation)

4

Select and Inspect Personal Protective Equipment (PPE)

Handling
Y

Work in a Well-Ventilated Area (Fume Hood)

A 4

Ground and Bond Containers to Prevent Static Discharge

4

Use Non-Sparking Tools

\ 4

Avoid Inhalation, Ingestion, and Skin/Eye Contact

4

Keep Away from Ignition Sources and Incompatible Materials

Post-Handling
\i

Securely Close and Label Containers

Store in a Cool, Dry, Well-Ventilated, Flammables-Approved Area

Properly Dispose of Waste

Wash Hands and Contaminated Surfaces Thoroughly
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Caption: A generalized workflow for the safe handling of cyclohexanone in a laboratory
setting.

Engineering Controls

o Ventilation: Always handle cyclohexanone in a well-ventilated area.[5] A properly functioning
chemical fume hood is essential to minimize the concentration of vapors.[13]

e Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces.[14] Use explosion-proof electrical and lighting equipment.[5][14]

 Static Electricity: Take precautionary measures against static discharge by grounding and
bonding containers and equipment during transfer.[5][14]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to prevent exposure.
o Eye and Face Protection: Wear chemical safety goggles or a face shield.[15][16]

» Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton.[16] It is
crucial to check the manufacturer's specifications for breakthrough times.

» Skin and Body Protection: Wear a lab coat, and if there is a risk of splashing, an impervious
apron and boots are recommended.[15]

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
OELs, a NIOSH-approved respirator with an organic vapor cartridge should be used.[17] For
concentrations up to 700 ppm, a full-facepiece respirator with organic vapor cartridges is
recommended.[4]

Storage Requirements

o Store cyclohexanone in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[5][18]

o Keep away from heat, sparks, open flames, and direct sunlight.[5][14]
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o Store separately from incompatible materials such as strong oxidizing agents, acids, and
alkalis.[12]

o Containers may form explosive peroxides upon prolonged storage.[9] If peroxide formation is
suspected, the container should be handled by professionals.[9]

Emergency Procedures

In the event of an emergency, a swift and informed response is crucial.
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Emergency Response Decision Tree for Cyclohexanone Incidents

Incident Occurs

Spill, Fire, or Exposure

Immediate Actions

Alert Personnel and Evacuate if Necessary

'

Remove Ignition Sources

'

Attend to Injured/Exposed Individuals

Assess th¢ Situation

Is the Incident Controllable?

es

Containment & Cleanup (If Safe) Professional Intervention

Use Appropriate PPE Call Emergency Services (e.g., Fire Department, Hazmat)
Contain Spill with Inert Absorbent Material Provide SDS and Incident Details
4

Use Non-Sparking Tools for Cleanup

A

Place Waste in a Labeled, Sealed Container
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Caption: A logical diagram illustrating the key steps in responding to a chemical spill or
exposure incident.

First Aid Measures

 Inhalation: Move the individual to fresh air.[3] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3][10]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[10][11] Seek medical attention if irritation persists.[11]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy to do.[10]
Seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water and seek immediate
medical attention.[13]

Spill and Leak Procedures

o Small Spills: Evacuate unnecessary personnel.[19] Remove all ignition sources.[20] Absorb
the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[3][8] Use
non-sparking tools to collect the material and place it in a sealed container for disposal.[8]
[20]

» Large Spills: Isolate the spill area and consider downwind evacuation.[8] Prevent the spill
from entering waterways or sewers.[3] A vapor-suppressing foam may be used to reduce
vapors.[8] Contact emergency services for assistance.

Firefighting Measures

¢ Cyclohexanone is a flammable liquid.[5]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[3][10]

o Unsuitable Extinguishing Media: Do not use a full jet of water as it may spread the fire.[3]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://my.chemius.net/p/rwp0HQ/en/mh/en
https://my.chemius.net/p/rwp0HQ/en/mh/en
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://my.chemius.net/p/rwp0HQ/en/mh/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_Toxicity_and_Handling_of_4_4_Methylpiperazin_1_yl_cyclohexanone.pdf
https://www.carlroth.com/medias/SDB-CP27-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3NDd8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc1TXk4NU1UYzJPVE14TkRZM01qazBMMU5FUWw5RFVESTNYMEZWWDBWT0xuQmtaZ3wzZmJkNmZjMTZiYjJmYmNkZGQ2N2FhNTJkNDQxZDhhM2VjNjU2MGU4YzFmMTU1N2U1NmQyMGY4MGJmZmE5YzNm
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYCLOHEXANONE-CASNO-108-94-0088A-EN.aspx
https://www.emerson.com/documents/automation/safety-data-sheet-9210447-rosemount-en-72050.pdf
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://cameochemicals.noaa.gov/chemical/3044
https://cameochemicals.noaa.gov/chemical/3044
https://www.emerson.com/documents/automation/safety-data-sheet-9210447-rosemount-en-72050.pdf
https://cameochemicals.noaa.gov/chemical/3044
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://cameochemicals.noaa.gov/chemical/3044
https://www.benchchem.com/product/b045756?utm_src=pdf-body
https://my.chemius.net/p/rwp0HQ/en/gh/en
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0570.pdf
https://petrocheme.com/wp-content/uploads/2022/03/Cyclohexanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[10] Containers may explode when heated.[10] Hazardous combustion products
include carbon monoxide and carbon dioxide.[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[16]

Disposal Considerations

Dispose of cyclohexanone and contaminated materials in accordance with all applicable
federal, state, and local regulations.[3] Do not dispose of it in household garbage or allow it to
enter the sewer system.[11] Waste should be handled by a licensed professional waste
disposal service.

This guide is intended to provide comprehensive safety information for the handling of
cyclohexanone in a research setting. It is not a substitute for a thorough risk assessment and
adherence to all institutional and regulatory safety protocols. Always consult the Safety Data
Sheet (SDS) for the most current and detailed information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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